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Compound of Interest

Compound Name: Methyl 3-(3-pyridyl)propionate

Cat. No.: B1313091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of Methyl 3-(3-pyridyl)propionate (CAS No. 84199-98-4), a heterocyclic

building block with potential applications in pharmaceutical research and development. This

document summarizes quantitative data from various suppliers, outlines a general synthesis

methodology, and explores the potential biological relevance of this compound class, including

a conceptual signaling pathway.

Commercial Sourcing
Methyl 3-(3-pyridyl)propionate is readily available from a range of commercial chemical

suppliers. The following table summarizes the offerings from several prominent vendors,

providing key details for procurement and experimental planning.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Alfa Aesar

(Thermo Fisher

Scientific)

L14590 98% 1g, 5g ~$50 (5g)

Sigma-Aldrich
Not readily

available
- - -

TCI America
Not readily

available
- - -

ChemicalBook CB0243900
Varies by

supplier

Grams to

Kilograms
Varies

Guidechem CHEMBL138933
Varies by

supplier

Grams to

Kilograms
Varies

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers'

websites for the most current information. ChemicalBook and Guidechem are chemical

sourcing platforms that list products from various, primarily Chinese, manufacturers.

Physicochemical Properties
Property Value

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

CAS Number 84199-98-4

Appearance No data available

Boiling Point 134°C at 12 mmHg

Density 1.086 g/cm³

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of Methyl 3-(3-
pyridyl)propionate is not extensively published, a general and adaptable method can be

derived from standard esterification procedures and the synthesis of analogous compounds.

General Synthesis of Methyl 3-(3-pyridyl)propionate via
Fischer Esterification
Materials:

3-(3-Pyridyl)propionic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or other suitable acid catalyst

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Magnesium sulfate or sodium sulfate (anhydrous)

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 3-(3-pyridyl)propionic acid in an excess of anhydrous methanol.
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Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution.

Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 4-24

hours), monitoring the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Solvent Removal: Remove the excess methanol using a rotary evaporator.

Neutralization: Carefully neutralize the residue with a saturated aqueous solution of sodium

bicarbonate until the effervescence ceases.

Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl

acetate) multiple times.

Washing: Combine the organic extracts and wash sequentially with saturated sodium

bicarbonate solution and brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Evaporation: Filter to remove the drying agent and concentrate the filtrate under

reduced pressure using a rotary evaporator to yield the crude Methyl 3-(3-
pyridyl)propionate.

Purification: The crude product may be further purified by vacuum distillation or column

chromatography on silica gel if necessary.

Potential Role in Drug Discovery and Signaling
Pathways
While specific biological activities and signaling pathway involvement for Methyl 3-(3-
pyridyl)propionate are not well-documented in publicly available literature, the pyridine moiety

is a common scaffold in many biologically active compounds and approved drugs.[1] Pyridine

derivatives are known to interact with a wide range of biological targets, including enzymes

(such as kinases) and receptors.
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Given its structure, Methyl 3-(3-pyridyl)propionate could serve as a valuable starting material

or fragment in the synthesis of more complex molecules for drug discovery. The pyridine ring

can act as a hydrogen bond acceptor and participate in π-stacking interactions within protein

binding pockets. The propionate side chain offers a handle for further chemical modification to

explore structure-activity relationships (SAR).

The following diagram illustrates a hypothetical workflow for utilizing a compound like Methyl 3-
(3-pyridyl)propionate in a drug discovery context, from initial screening to target identification.
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Caption: Drug discovery workflow utilizing a chemical scaffold.
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This generalized workflow highlights how a simple building block can be the starting point for

identifying novel drug candidates and elucidating their mechanisms of action within cellular

signaling pathways. Researchers and drug development professionals can leverage

commercially available compounds like Methyl 3-(3-pyridyl)propionate to initiate such

discovery campaigns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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